1,3-Dipalmitin-D62

• Molecular Formula: C39H76O5
• Molecular Weight: 683.4 g/mol
• InChI: InChI=1S/C39H76O5/c1-6-8-10-12-14-15-18-22-29-35(4)30-25-26-31-38(41)43-33-37(40)36(5)44-39(42)32-24-20-16-19-23-28-34(3)27-21-17-13-11-9-7-2/h34-37,40H,6-33H2,1-5H3/i7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D2,25D2,26D2,27D2,28D2,29D2,30D2,31D2,32D2,33D2,34D,35D,36D,37D
• InChIKey: KAABSEXNFJALKT-SIXAGIFOSA-N

1,3-Dipalmitin-D62 Product Overview

1,3-Dipalmitin-D62 (CAS 2692624-34-1) is a perdeuterated diacylglycerol (DAG) in which both palmitoyl (C16:0) acyl chains are uniformly labeled with deuterium, yielding a total of 62 deuterium substitutions (d31 per chain) and a molecular weight of 631.29 Da . It is the stable isotope-labeled analog of 1,3-dipalmitin (1,3-dipalmitoylglycerol, unlabeled MW 568.90 Da), a naturally occurring cerebroside identified in Typhonium giganteum Engl . The compound serves exclusively as an internal standard (IS) for the quantitative analysis of 1,3-dipalmitin and structurally related DAG species by liquid chromatography–tandem mass spectrometry (LC-MS/MS), leveraging the mass shift conferred by extensive deuteration to enable unequivocal discrimination from endogenous analytes. It is supplied as a solid with certified purity ≥98% and requires storage at −20°C under inert atmosphere .

Product type Stable isotope-labeled internal standard (SIL-IS)

Labeling Perdeuterated (62 ²H), both palmitoyl chains

Primary workflow LC-MS/MS quantification of 1,3-dipalmitin and DAG species

Why Generic Substitutes Fail for 1,3-Dipalmitin-D62

Generic substitution of 1,3-Dipalmitin-D62 with unlabeled 1,3-dipalmitin, the 1,2-regioisomer, mixed-isomer preparations, or lower-deuterated analogs (e.g., 1,3-Dipalmitin-d5) fails on multiple orthogonal dimensions. Unlabeled 1,3-dipalmitin is indistinguishable from endogenous analyte by mass and cannot serve as an internal standard. Mixed-isomer dipalmitin (commercially supplied as approximately 50% 1,2- and 50% 1,3-isomer) introduces regioisomeric ambiguity that undermines quantification accuracy, particularly given the well-documented thermodynamic instability of the 1,2-isomer, which undergoes spontaneous acyl migration to the 1,3-isomer [1]. 1,3-Dipalmitin-d5 (MW 573.94 Da) provides only a +5 Da mass shift, which current LC-MS bioanalytical guidelines deem insufficient to avoid isotopic cross-talk; a minimum mass difference of 4–5 Da is recommended, and larger shifts are preferred for lipids whose natural isotopic envelopes extend across multiple Daltons . The D62 label, by contrast, delivers a +62 Da shift that places the IS signal in a clean, interference-free region of the mass spectrum, while maintaining near-identical chromatographic and ionization behavior to the unlabeled analyte .

Unlabeled 1,3-dipalmitin Indistinguishable from endogenous analyte by mass, cannot serve as internal standard; direct substitution would invalidate quantification.

1,3-Dipalmitin-d5 +5 Da shift may not reliably avoid isotopic cross-talk with natural isotopologue envelope; label on glycerol backbone only, fragments unlabeled in neutral loss scans.

Mixed-isomer dipalmitin ~50:50 1,2/1,3 mixture introduces regioisomeric ambiguity; 1,2-isomer undergoes acyl migration, compromising batch consistency and quantification accuracy.

• [1] Kodali DR, Tercyak A, Fahey DA, Small DM. Acyl migration in 1,2-dipalmitoyl-sn-glycerol. Chem Phys Lipids. 1990;52(3):163-170. At equilibrium, 1,3-DPG content reaches 56%. View Source

1,3-Dipalmitin-D62 Comparative Evidence

Isotopic Cross-Talk Elimination via Mass Shift

1,3-Dipalmitin-D62 provides a nominal mass shift of +62 Da relative to the unlabeled analyte (MW 568.90 → 631.29), compared to only +5 Da for 1,3-Dipalmitin-d5 (MW 568.90 → 573.94) [1]. The +5 Da shift of the d5 analog falls at or below the minimum recommended 4–5 Da threshold for avoiding isotopic cross-talk between the internal standard and the analyte's natural abundance M+2, M+4, and M+6 isotopologue peaks, which are significant for a C35 lipid . The +62 Da shift places the D62 IS signal in a completely clean spectral region, eliminating the need for isotopic correction algorithms and enabling unambiguous peak integration even for low-abundance DAG species in complex biological matrices.

Isotopic cross-talk elimination

Head-to-head

+62 Da (D62) vs. +5 Da (d5)

Clean spectral region, avoids isotopic correction algorithms

12.4-fold greater mass shift; exceeds recommended ≥4–5 Da threshold

Evidence Dimension	Mass shift of deuterated internal standard relative to unlabeled 1,3-dipalmitin (MW 568.90 Da)
Target Compound Data	MW 631.29 Da; +62 Da shift (62 deuterium atoms)
Comparator Or Baseline	1,3-Dipalmitin-d5 (TargetMol, CAS 65615-82-9): MW 573.94 Da; +5 Da shift (5 deuterium atoms)
Quantified Difference	+62 Da vs. +5 Da (12.4-fold greater mass shift); exceeds the recommended ≥4–5 Da threshold by >12-fold vs. borderline compliance for d5
Conditions	Nominal mass comparison; applicable to ESI-MS and LC-MS/MS operated in full-scan, SIM, or MRM modes

Why This Matters

A +62 Da mass shift definitively eliminates isotopic overlap with the analyte's natural isotopologue envelope, whereas a +5 Da shift requires isotopic correction algorithms that add computational complexity and uncertainty to quantitative workflows.

• [1] TargetMol. 1,3-Dipalmitin-d5 (T207354) Product Information. CAS 65615-82-9, MW 573.94, Formula C35H63D5O5. View Source

Thermal Stability of 1,3-Regioisomer

The parent compound 1,3-dipalmitin melts at 72.5°C (β-form), which is 8.5°C higher than the melting point of 1,2-dipalmitin at 64.0°C [1]. This thermal stability differential reflects fundamental differences in crystal packing and intermolecular hydrogen bonding between the two regioisomers, as confirmed by X-ray diffraction, IR spectroscopy, Raman spectroscopy, and differential scanning calorimetry [2]. In contrast, commercial 'dipalmitin' (Sigma-Aldrich, ≥99.0%) is supplied as an approximately 50:50 mixture of 1,2- and 1,3-isomers, introducing regioisomeric ambiguity and variable thermal behavior that can affect weighing accuracy, solution stability, and consistency across batches . 1,3-Dipalmitin-D62, as a single defined regioisomer, avoids these confounding variables.

Thermal stability (β-form)

Cross-study comparable

1,3-Dipalmitin mp 72.5°C vs. 1,2- 64.0°C

Higher melting point supports reproducible gravimetric handling

Single regioisomer eliminates mixture variability; Δmp = +8.5°C

Evidence Dimension	Melting point (β-form) of diglyceride regioisomers
Target Compound Data	1,3-Dipalmitin (parent): mp 72.5°C (β-form)
Comparator Or Baseline	1,2-Dipalmitin (parent): mp 64.0°C (β-form); Commercial dipalmitin (Sigma D2636): ~50:50 isomeric mixture, mp variable dependent on isomer ratio
Quantified Difference	Δmp = +8.5°C for 1,3-isomer over 1,2-isomer; single-isomer identity eliminates isomeric ratio variability
Conditions	β-polymorph melting points as reported in Belitz et al., Food Chemistry, 4th ed.; corroborated by Shannon et al. (1992) via DSC and XRD

Why This Matters

A single, defined regioisomer with higher melting point provides more reproducible gravimetric handling and solution preparation during internal standard stock solution preparation, directly impacting quantitative accuracy.

• [1] Belitz HD, Grosch W, Schieberle P. Food Chemistry. 4th revised and extended ed. Berlin: Springer; 2009. Chapter 3: Lipids, Table 3.3. Melting points: 1,3-Dipalmitin 72.5°C, 1,2-Dipalmitin 64.0°C (β-form). View Source
• [2] Shannon RJ, Fenerty J, Hamilton RJ, Padley FB. The polymorphism of diglycerides. J Sci Food Agric. 1992;60(4):405-417. doi:10.1002/jsfa.2740600402. 1,3-Dipalmitin, 1,2-dipalmitoyl-sn-glycerol, and 1,2-dipalmitoyl-rac-glycerol examined by XRD, IR, Raman, and DSC. View Source

Acyl Migration Equilibrium Favors 1,3-Isomer

1,2-Dipalmitoylglycerol undergoes spontaneous acyl migration to form 1,3-dipalmitoylglycerol. At equilibrium, 1,3-DPG constitutes 56% of the isomeric mixture, as quantified by scanning densitometry of charred TLC plates [1]. The half-equilibrium time (t₁/₂ eq., corresponding to 28% 1,3-DPG formation) is reached within 18 hours in neat melt at 74°C, within 1–2 hours in polar solvent at 62°C, and in less than 1 hour on dry silica gel at 24°C [1]. Additionally, during TLC on Silica Gel G without trimethyl borate, pronounced interconversion occurs; even with trimethyl borate suppression, an average of 1–2% of 1,2-dipalmitin still converts to 1,3-dipalmitin [2]. Using 1,3-Dipalmitin-D62 as the internal standard matches the thermodynamically favored and predominant isomeric form found in biological and food samples, eliminating the quantification bias that would arise from using a 1,2-isomer standard that is partially converted during sample preparation and analysis.

Acyl migration equilibrium

Cross-study comparable

56% 1,3-DPG at equilibrium

Matches thermodynamically favored species in biological samples

1,2-isomer partially converts during standard workflows

Evidence Dimension	Equilibrium composition of acyl migration and isomerization kinetics of diglycerides
Target Compound Data	1,3-Dipalmitin: 56% of equilibrium mixture; thermodynamically favored product; t₁/₂ eq. to reach 28% 1,3-DPG is <1 h on silica gel at 24°C
Comparator Or Baseline	1,2-Dipalmitin: 44% of equilibrium mixture; undergoes spontaneous conversion to 1,3-isomer during chromatography and sample handling; 1–2% conversion even under TLC conditions optimized with trimethyl borate
Quantified Difference	1,3-isomer is the majority species at equilibrium (56% vs. 44%); 1,2-isomer is metastable and partially converts to 1,3-isomer during standard analytical workflows
Conditions	Kodali et al. (1990): neat melt, organic solvent, aqueous buffer, and silica gel TLC; Freeman & Morton (1966): KOH-catalyzed equilibrium; Pollack et al. (1971): TLC with/without trimethyl borate

Why This Matters

Selecting a 1,3-isomer internal standard ensures quantitative accuracy when analyzing samples in which acyl migration has occurred or will occur during extraction, derivatization, or chromatography—a near-universal scenario in DAG analysis.

• [1] Kodali DR, Tercyak A, Fahey DA, Small DM. Acyl migration in 1,2-dipalmitoyl-sn-glycerol. Chem Phys Lipids. 1990;52(3):163-170. At equilibrium, 1,3-DPG = 56%; t₁/₂ eq. = 28% 1,3-DPG: 18 h (neat melt, 74°C), 1–2 h (buffer, 62°C), <1 h (dry silica gel, 24°C). View Source
• [2] Pollack JD, Clark DS, Somerson NL. Four-directional-development thin-layer chromatography of lipids using trimethyl borate. J Lipid Res. 1971;12(5):563-569. With trimethyl borate, 1–2% of 1,2-dipalmitin converted to 1,3-dipalmitin during TLC. View Source

Chromatographic Resolution of Regioisomers

Under isocratic reversed-phase HPLC conditions (100% acetonitrile, UV detection at 205 nm), 1,3-dipalmitin elutes distinctly before 1,2-dipalmitoyl-rac-glycerol: the elution order places 1,3-dipalmitin ahead of its 1,2-counterpart [1]. The method achieves limits of detection ranging from 0.2–0.7 μg/mL for early-eluting 1,3-DAGs to 0.6–1.9 μg/mL for later-eluting 1,2-DAGs, with linearity over three orders of magnitude [1]. This chromatographic resolution, combined with the +62 Da mass shift of the D62 label, provides two independent dimensions of selectivity—retention time and mass—to confirm that the internal standard signal corresponds exclusively to the 1,3-regioisomer and is free from 1,2-isomer contamination or in-source isomerization artifacts.

Chromatographic resolution

Class-level

1,3-dipalmitin elutes before 1,2- (RP-HPLC)

Orthogonal confirmation with mass shift reduces misidentification risk

Isocratic acetonitrile, UV 205 nm; LOD 0.2–1.9 μg/mL range

Evidence Dimension	RP-HPLC retention order of DAG positional isomers
Target Compound Data	1,3-Dipalmitin elutes earlier in the RP-HPLC sequence (elution order: 1,3-dilinolein < ... < 1,3-dipalmitin < ... < 1,2-dipalmitoyl-rac-glycerol)
Comparator Or Baseline	1,2-Dipalmitoyl-rac-glycerol elutes later than 1,3-dipalmitin; 1,3-isomer always elutes before corresponding 1,2-isomer for saturated DAGs
Quantified Difference	Qualitative elution order distinction; LOD for 1,3-dilinolein: 0.2–0.7 μg/mL; LOD for 1,2-dioleoyl-sn-glycerol: 0.6–1.9 μg/mL; linearity over three orders of magnitude
Conditions	RP-HPLC, isocratic 100% acetonitrile, UV 205 nm (Lo et al., 2004, PMID 15023251)

Why This Matters

Orthogonal confirmation by retention time plus mass shift enables robust method validation and troubleshooting, reducing the risk of misidentification when analyzing complex biological lipid extracts containing multiple isobaric DAG species.

• [1] Lo SK, Baharin BS, Tan CP, Lai OM. Analysis of 1,2(2,3)- and 1,3-positional isomers of diacylglycerols from vegetable oils by reversed-phase high-performance liquid chromatography. J Chromatogr Sci. 2004;42(3):145-154. PMID 15023251. Elution order: 1,3-dipalmitin < 1,2-dipalmitoyl-rac-glycerol. View Source

Perdeuteration for Fragment Label Retention

1,3-Dipalmitin-D62 is supplied with certified chemical purity ≥98% . The deuterium labels are uniformly distributed across both palmitoyl chains (d31 per chain, C16²H₃₁CO-), ensuring that the entire molecule carries the isotopic signature rather than being concentrated in a single functional group or exchangeable position . This contrasts with 1,3-Dipalmitin-d5, where the five deuterium atoms are positioned on the glycerol backbone [1], meaning that fatty-acyl-specific neutral loss MS/MS scans (a common DAG quantification strategy) would detect unlabeled fragment ions from the d5 standard, compromising its utility as an internal standard for fragment-based quantification. The uniform perdeuteration of both acyl chains in the D62 compound ensures that any MS/MS fragment containing a palmitoyl moiety retains the deuterium label and remains distinguishable from analyte-derived fragments [2].

Fragment label retention

Head-to-head

Perdeuterated acyl chains (D62) vs. glycerol-only (d5)

MS/MS fragments remain distinguishable in neutral loss scans

d5 loses label on fatty acyl fragments; D62 preserves ISTD signal

Evidence Dimension	Chemical purity and isotopic label distribution pattern
Target Compound Data	1,3-Dipalmitin-D62: ≥98% chemical purity; 62 deuterium atoms uniformly distributed on both palmitoyl chains (d31 per chain); fragment ions in neutral loss MS/MS retain deuterium label
Comparator Or Baseline	1,3-Dipalmitin-d5: 5 deuterium atoms on glycerol backbone only (MW 573.94); fatty acyl neutral loss fragments are unlabeled; unlabeled 1,3-Dipalmitin: indistinguishable from analyte
Quantified Difference	62 vs. 5 deuterium atoms; perdeuterated acyl chains ensure fragment-label retention vs. backbone-only labeling which loses the label upon neutral loss scanning
Conditions	Applicable to ESI-MS/MS neutral loss scanning, product ion scanning, and MRM-based DAG quantification methods (Murphy et al., 2007, Methods Enzymol)

Why This Matters

Uniform perdeuteration of acyl chains guarantees that the internal standard remains distinguishable from the analyte in all MS/MS fragmentation modes, including neutral loss scanning—the most widely used approach for DAG molecular species profiling.

• [1] TargetMol. 1,3-Dipalmitin-d5 (T207354) Product Information. CAS 65615-82-9, MW 573.94, Formula C35H63D5O5. SMILES indicates deuteration on glycerol backbone positions. View Source
• [2] Murphy RC, James PF, McAnoy AM, Krank J, Duchoslav E, Barkley RM. Detection of the abundance of diacylglycerol and triacylglycerol molecular species in cells using neutral loss mass spectrometry. Anal Biochem. 2007;366(1):59-70. Deuterium-labeled internal standards used to normalize signal for each nominal [M+NH4]+ ion undergoing neutral loss reaction. View Source

Deuterium Label Stability in Sample Preparation

The deuterium atoms in 1,3-Dipalmitin-D62 are positioned on the methylene and methyl groups of the palmitoyl alkyl chains (C–²H bonds), which are non-exchangeable under standard bioanalytical sample preparation conditions including aqueous extraction, SPE cleanup, and reversed-phase chromatography . This is a critical advantage over deuterated internal standards bearing labels on heteroatoms (O–²H, N–²H) or on carbons alpha to carbonyl groups, where proton-deuterium exchange with protic solvents can cause label scrambling and unpredictable IS response drift . Additionally, highly deuterated compounds can exhibit a small retention time shift relative to the unlabeled analyte—typically ~0.009 min (0.55 s) per deuterium atom on reversed-phase columns [1]—which for D62 translates to an estimated shift of ~0.56 min. While this shift is measurable, it is predictable and can be accommodated by widening the retention time window in MRM methods; more importantly, it does not cause differential matrix effects when the IS co-elutes within the same solvent composition zone as the analyte.

Deuterium label stability

Reported

Non-exchangeable C–²H bonds on palmitoyl chains

Stable IS/analyte ratio across sample preparation and batches

Predictable RT shift ~0.56 min; no H/D exchange with protic solvents

Evidence Dimension	Deuterium label stability against H/D exchange during sample preparation
Target Compound Data	62 alkyl C–²H bonds on palmitoyl chains; non-exchangeable under standard aqueous/organic extraction and LC conditions
Comparator Or Baseline	Deuterated standards with labels on heteroatoms (OH, NH) or α-carbonyl positions: susceptible to H/D exchange with protic solvents; estimated RT shift per deuterium: ~0.009 min (0.55 s) on GC; ~0.56 min total shift predicted for D62 on RP-LC
Quantified Difference	Zero exchangeable deuterium positions in D62; label retention is quantitative throughout sample workup; RT shift of ~0.56 min is predictable and manageable
Conditions	Acanthus Research guidelines (Tobin, 2022) for SIL IS design; RT shift data from isotope-labeling GC-MS/MS study (Springer, 2023)

Why This Matters

Non-exchangeable deuteration ensures that the IS/analyte response ratio remains stable across multiple batches and laboratories, a prerequisite for method transfer and long-term reproducibility in regulated bioanalytical environments.

• [1] Isotope-labeling in situ derivatization and HS-SPME arrow GC–MS/MS for simultaneous determination of fatty acids and fatty acid methyl esters in aqueous matrices. Anal Bioanal Chem. 2023. Retention time shift per deuterium atom: average 0.009 min (0.55 s). View Source

1,3-Dipalmitin-D62 Application Scenarios

DAG Quantitation in Cell Signaling

In studies quantifying DAG molecular species as second messengers in signal transduction (e.g., TLR4 activation in RAW 264.7 macrophages), 1,3-Dipalmitin-D62 serves as the optimal internal standard for normalizing the 1,3-dipalmitin (DG 16:0/16:0) signal in neutral loss MS/MS scanning experiments. The perdeuteration of both palmitoyl chains ensures that the +62 Da mass shift is preserved in all MS/MS fragments, enabling accurate normalization of the [M+NH₄]⁺ → [M+NH₄−RCOOH]⁺ transition that is the basis of DAG quantification [1]. The 1,3-regioisomeric identity matches the thermodynamically stable form present in biological samples, avoiding the quantification bias that a 1,2-isomer IS would introduce due to acyl migration during lipid extraction [2].

Regulated Bioanalysis Method Validation

For CROs and pharmaceutical companies developing validated LC-MS/MS methods for DAG quantification in biological matrices (plasma, tissue homogenates), 1,3-Dipalmitin-D62 satisfies the regulatory expectation for a stable isotope-labeled internal standard (SIL-IS) with a mass difference exceeding 4–5 Da [1]. The +62 Da shift eliminates the need for isotopic correction algorithms, simplifying method validation. The ≥98% certified purity with defined regioisomeric identity supports audit-ready documentation, in contrast to mixed-isomer dipalmitin preparations whose variable isomer ratios complicate batch-to-batch consistency [2]. The non-exchangeable alkyl C–²H bonds ensure IS response factor stability across the pH and solvent conditions encountered during method robustness testing .

Edible Oil Authentication by DAG Profiling

In food chemistry applications where 1,3-DAG and 1,2-DAG ratios serve as markers of oil quality, processing history, or adulteration (e.g., vegetable oil refining, enzymatic interesterification monitoring), 1,3-Dipalmitin-D62 provides regioisomer-specific quantification without the confounding effect of acyl migration during analysis [1]. The RP-HPLC method of Lo et al. (2004) demonstrates baseline resolution of 1,3-dipalmitin from 1,2-dipalmitoyl-rac-glycerol under isocratic acetonitrile conditions, and the D62 IS—co-eluting with 1,3-dipalmitin but separated by +62 Da in the mass domain—enables accurate quantification of both regioisomers from a single chromatographic run when paired with an appropriate 1,2-isomer standard [2].

Cross-Lab Lipidomics Standardization

For consortia and core facilities engaged in cross-laboratory lipidomics standardization (e.g., adopting protocols analogous to the SPLASH® LIPIDOMIX® framework), 1,3-Dipalmitin-D62 offers a chemically defined, single-entity internal standard that can be incorporated into customized internal standard mixtures at precisely known concentrations [1]. Its high isotopic purity and the large +62 Da mass shift ensure that the IS signal is immune to interference from endogenous DAG isotopologues across diverse biological matrices (human plasma, rodent tissues, cell cultures), facilitating data harmonization across laboratories and instrument platforms. The thermodynamically stable 1,3-regioisomeric identity further ensures that IS integrity is maintained during long-term storage (−20°C, inert atmosphere) and shipment [2].

Application

Selection Property

Validation Focus

DAG quantitation in cell signaling

Perdeuterated 1,3-regioisomer internal standard

Neutral loss MS/MS normalization; acyl migration–resistant quantification

Bioanalytical method validation

+62 Da mass shift and defined regioisomeric identity

Isotopic interference control; batch-to-batch consistency review

Edible oil authentication

Regioisomer-specific LC-MS/MS capability

1,3-/1,2-DAG ratio accuracy without acyl migration bias

Cross-lab lipidomics standardization

High isotopic purity and stable single-entity standard

Long-term IS integrity; data harmonization across platforms

• [1] Murphy RC, James PF, McAnoy AM, Krank J, Duchoslav E, Barkley RM. Detection of the abundance of diacylglycerol and triacylglycerol molecular species in cells using neutral loss mass spectrometry. Anal Biochem. 2007;366(1):59-70. doi:10.1016/j.ab.2007.03.012. Eighteen deuterium-labeled internal standards synthesized for DAG/TAG quantification. View Source
• [2] Kodali DR, Tercyak A, Fahey DA, Small DM. Acyl migration in 1,2-dipalmitoyl-sn-glycerol. Chem Phys Lipids. 1990;52(3):163-170. 1,3-DPG = 56% at equilibrium; acyl migration occurs on silica gel and in aqueous buffer. View Source